Cas no 1247800-80-1 (3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one)

• Product Name: 3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one
• CAS No: 1247800-80-1
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 4580633
• PubChem ID: 52982905
• Update Time: 2025-05-23

3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one

• Inchi： 1S/C11H13FN2O/c12-9-3-1-8(2-4-9)7-14-6-5-10(13)11(14)15/h1-4,10H,5-7,13H2
• InChI Key： OUTSOAHIPGLFEW-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCC(N)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one

Research Brief on 3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one (CAS: 1247800-80-1)

3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one (CAS: 1247800-80-1) is a novel pyrrolidinone derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a promising candidate for drug development in neurological and psychiatric disorders.

The compound's structural features, including the fluorophenylmethyl group and the pyrrolidin-2-one scaffold, contribute to its unique biological activity. Research indicates that it exhibits high affinity for specific neurotransmitter receptors, particularly those involved in modulating dopamine and serotonin pathways. This makes it a potential target for treating conditions such as depression, anxiety, and Parkinson's disease.

In a recent study published in the Journal of Medicinal Chemistry, researchers employed a multi-step synthetic route to optimize the yield and purity of 3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one. The study highlighted the importance of protecting group strategies and catalytic hydrogenation in achieving high enantiomeric purity, which is critical for its pharmacological efficacy.

Pharmacokinetic studies have demonstrated that the compound exhibits favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These properties are essential for its potential use as a central nervous system (CNS) drug. Additionally, in vitro and in vivo toxicity assessments have shown a promising safety profile, with minimal off-target effects at therapeutic doses.

Recent preclinical trials have explored the compound's efficacy in animal models of neuropsychiatric disorders. Results indicate significant improvements in behavioral outcomes, such as reduced anxiety-like behaviors and enhanced cognitive function. These findings are supported by molecular studies showing modulation of key signaling pathways, including the cAMP response element-binding protein (CREB) pathway.

Despite these promising results, challenges remain in the clinical translation of 3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one. Issues such as metabolic stability and potential drug-drug interactions require further investigation. Ongoing research aims to address these challenges through structural modifications and formulation strategies.

In conclusion, 3-amino-1-[(4-fluorophenyl)methyl]pyrrolidin-2-one represents a compelling area of research in the chemical biology and pharmaceutical sciences. Its unique pharmacological profile and therapeutic potential underscore the need for continued exploration and development. Future studies should focus on advancing its clinical applicability and elucidating its long-term safety and efficacy.